Cas no 693793-53-2 (Difluoro Atorvastatin Calcium Salt)

• Product Name: Difluoro Atorvastatin Calcium Salt
• CAS No: 693793-53-2
• MF: C₃₃H₃₃CaF₂N₂O₅
• MW: 615.700335264206
• CID: 823985
• Update Time: 2025-07-21

Difluoro Atorvastatin Calcium Salt Chemical and Physical Properties

Names and Identifiers

• Atorvastatin Calcium Difluoro impurity
• Difluoro Atorvastatin Calcium Salt
• ATORVASTATIN EP IMPURITY C (SODIUM SALT)
• Atorvastatin Related Compound C
• Atorvastatin EP Imp C
• Difluoro iMpurity, or (3R,5R)-7-[3-(phenylcarbaMoyl)-4,5-bis(4-fluorophenyl)-2-isopropyl-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoic acid calciuM salt
• (βR,δR)-2,3-Bis(4-fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid hemicalcium salt
• Atorvastatin Impurity-C
• CID 131632040
• Atorvastatin Related Compound C (20 mg) (Difluoro impurity, or (3R,5R)-7-[3-(phenylcarbamoyl)-4,5-bis(4-fluorophenyl)- 2-isopropyl-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoic acid calcium salt)
• Difluoro Atorvastatin SodiuM Salt
• Atorvastatin EP IMpurity C
• (betaR,deltaR)-2,3-Bis(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid calcium salt (2:1)
• Atorvastatin impurity C

• Inchi： 1S/C33H34F2N2O5.Ca/c1-20(2)31-30(33(42)36-25-6-4-3-5-7-25)29(21-8-12-23(34)13-9-21)32(22-10-14-24(35)15-11-22)37(31)17-16-26(38)18-27(39)19-28(40)41;/h3-15,20,26-27,38-39H,16-19H2,1-2H3,(H,36,42)(H,40,41);/q;+2/p-1/t26-,27-;/m1./s1
• InChI Key： BWZBINZLUPJFAN-CNZCJKERSA-M
• SMILES： [Ca+2].FC1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)F)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)[O-])O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 850
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 720.7±60.0 °C at 760 mmHg
• Flash Point: 389.7±32.9 °C
• Solubility: DMSO (Slightly, Heated, Sonicated), Methanol (Slightly)
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Difluoro Atorvastatin Calcium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)